4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide

• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol
• IUPAC Name: 4-[5-(aminomethyl)furan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C11H12N2O3S/c12-7-9-3-6-11(16-9)8-1-4-10(5-2-8)17(13,14)15/h1-6H,7,12H2,(H2,13,14,15)
• InChI Key: LXPXMOXLVAJPGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)CN)S(=O)(=O)N

Description

4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide (CAS: 138-37-4) is a benzenesulfonamide derivative featuring a furan ring substituted with an aminomethyl group at the 5-position. This compound is structurally characterized by its sulfonamide moiety linked to a benzene ring and a 2-furyl group modified with an aminomethyl substituent. The aminomethyl group enhances solubility and provides a reactive site for further chemical modifications, making it a versatile scaffold in medicinal chemistry .

Preparation Methods

Synthesis of 4-(2-aminoethyl)benzenesulfonamide

The patent literature describes a method for synthesizing 4-(2-aminoethyl)benzenesulfonamide, which involves several steps starting from β-phenethylamine.

1.1 Acetylation
β-phenethylamine is reacted with an acylating agent (acetic acid or acetic anhydride) in a solvent such as dichloromethane, chloroform, carbon tetrachloride, or dichloroethane. The reaction is carried out with a weight ratio of β-phenethylamine to acylating agent of 1:1 to 1:1.25. The mixture is heated under reflux for 3 to 5 hours, followed by distillation to recover the spirit of vinegar under normal pressure initially, then reduced pressure. The residue is cooled, and a solvent is added, with the ratio of β-phenethylamine to solvent being 1:0.6 to 1:0.8 to obtain a mixed liquor.

1.2 Chlorosulfonation
The acetylate from the previous step is reacted with chlorosulfonic acid, with a weight ratio of 1:1.42 to 1:3.6. The acetylate mixed liquor is added dropwise to chlorosulfonic acid while maintaining the temperature below 50°C. The mixture is then heated to 50-60°C, followed by reaction at 60-70°C for 2-4 hours. A dry auxiliary agent is added, and a chlorinating agent or a mixture of chlorinating agent and solvent is instilled, with a weight ratio of acetylate to chlorinating agent of 1:1.01 to 1:1.66. The mixture is incubated at 60-75°C for 2-4 hours, then cooled to obtain a reaction feed liquid.

1.3 Amidation
The reaction feed liquid from the chlorosulfonation step is added dropwise to ammonia water while controlling the temperature to be less than 30°C. After the addition, the mixture is stirred for 0.5 to 1 hour, and a large amount of white or yellowish crystal separates out. The mixture is cooled to 10°C, stirred for half an hour, centrifuged, and the filter cake is washed with cold water until the pH is close to neutral to obtain an amide wet product.

1.4 Hydrolysis
A sodium hydroxide solution (18-30% mass percentage concentration) is added to the amide wet product with a weight ratio of 1:2 to 1:4. The mixture is heated to 105-115°C and refluxed for 3.5 to 6.0 hours, then cooled to 80-90°C. Medicinal carbon is added, and the mixture is incubated for 0.5 to 1 hour, then filtered. Hydrochloric acid (28-31% mass percentage concentration) is added to the filtrate while controlling the temperature below 50°C to adjust the pH value to 10 or close to 10. A large amount of white or yellowish crystallization separates out, and the mixture is stirred for 1 hour and cooled to 10°C. The mixture is centrifuged, and the filter cake is washed three times with 5-10°C cold water until weakly acidic pH or neutrality, then dried to obtain a 4-(2-aminoethyl)benzenesulfonamide crude product.

1.5 Refining
A solvent is added to the 4-(2-aminoethyl)benzenesulfonamide crude product with a weight ratio of 1:2.5 to 1:5.5. The mixture is heated to dissolve, and medicinal carbon is added. The mixture is stirred, heated to reflux for 0.5 to 1.0 hour, filtered, and the filtrate is cooled to 10°C to crystallize. The resulting white or yellowish crystallization is centrifuged, and the filter cake is washed with cold solvent and dried to obtain the 4-(2-aminoethyl)benzenesulfonamide finished product.

Synthesis of Benzenesulfonamide Derivatives

A novel series of benzenesulfonamide derivatives that selectively act on the Angiotensin II receptor type 2 (AT2R) have been designed and synthesized.

• To a 250 ml round-bottom flask, potassium carbonate (4.98 g, 36.01 mmol) dissolved in acetone (100 ml) is added.
• The base is activated at room temperature by stirring for 10 min.
• Afterward, 3-bromobenzyl bromide (6 g, 24.01 mmol), 1,2,4-triazole or pyrazole (36.01 mmol), and potassium iodide (797.03 mg, 4.80 mmol) are added to a round-bottom flask and stirred 15 h at 55°C.
• The reaction is diluted with water and ethyl acetate.
• The layers are separated, and the organic layer is washed twice with saturated Sodium chloride (NaCl) solution and dried with Sodium sulfate (Na2SO4).
• The organic layer is concentrated to give the product 5a (Yellow oil) or 5b (Yellow oil).
• Compounds 5a (2.89 g, 12.13 mmol), 4a (3.80 g, 12.13 mmol), Palladium(II) acetate Pd(OAc)2 (54.48 mg, 242.64 umol), Triphenylphosphine PPh3 (254.57 mg, 970.57 umol), toluene (30 ml), ethanol (20 ml), and Sodium hydroxide NaOH (1.6 M, 15 ml) are added to a 250 ml round-bottom flask and stirred for 5 h at 90°C.
• The reaction is extracted with ethyl acetate.
• The organic layers are combined, washed with saturated NaCl solution, dried over Magnesium sulfate MgSO4, and concentrated in vacuo to give crude product.
• The residue is purified on silica gel with petroleum ether/ethyl acetate (5:1) as eluent to get 6a .

Synthesis of Schiff Bases Derived from 4-(2-aminoethyl)-benzenesulfonamide

Schiff bases were prepared using a general method. 2.0 mmol of the corresponding aldehydes (the solid aldehydes of 4 and 5 were dissolved in ethanol) were added to a flask containing 2.0 mmol of 4-(2-aminoethyl)-benzenesulfonamide, dissolved in warm ethanol and the final volumes were 20 mL. The reaction mixtures were refluxed for 4 h under stirring. The solids were isolated by filtration, washed with cold ethanol, and dried under vacuum. Purification of the prepared compounds was performed by recrystallization in methanol or ethanol.

Chemical Reactions Analysis

Types of Reactions

4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to amines or other reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamide group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction may produce amines .

Scientific Research Applications

4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly for carbonic anhydrase IX, which is overexpressed in certain cancer cells.

Medicine: Explored for its antimicrobial properties and potential use in treating infections caused by Pseudomonas aeruginosa and Staphylococcus aureus.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide involves its interaction with specific molecular targets. For example, it inhibits carbonic anhydrase IX by binding to the active site of the enzyme, thereby preventing its normal function . This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells .

Comparison with Similar Compounds

COX-2 Inhibitors with Benzenesulfonamide Backbones

Several COX-2 inhibitors share the benzenesulfonamide core but differ in substituents:

• Compound 13 : 5-(4-Methoxyphenyl)-1-(4-(methylsulfonyl)phenyl)-1H-imidazole
  • IC50 : COX-2 = 4 nM; COX-1 >10 µM.
  • Key Difference : Replaces the furan ring with an imidazole group, enhancing selectivity but reducing potency compared to indole derivatives .
• Compound 15 : 4-(3-(4-Methoxyphenyl)-1H-indol-2-yl)benzenesulfonamide
  • IC50 : COX-2 = 0.006 nM; COX-1 >10 µM.
  • Key Difference : The indole scaffold increases COX-2 affinity by 1000-fold compared to imidazole analogs, demonstrating the critical role of aromatic heterocycles in target binding .

Compound	Structure	IC50 (COX-2)	Selectivity (COX-2/COX-1)	Reference
Target	Furan + aminomethyl	N/A	N/A
13	Imidazole + methylsulfonyl	4 nM	>2500
15	Indole + methoxy	0.006 nM	>1,666,666

Pyrazole-Based Analogs

Pyrazole derivatives exhibit structural and functional diversity:

• Impurity IV : 4-[5-(4’-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
  • Feature : Trifluoromethyl group increases lipophilicity and metabolic stability.
  • Application : Identified as a celecoxib impurity; its trifluoromethyl group enhances COX-2 binding compared to the target compound's furan .
• [18F]-Labeled Probe : 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
  • Application : Used as a PET imaging agent for COX-2. The trifluoromethyl group improves radiotracer stability and target specificity .

Homologs with Varied Carbon Chains

• 4-(Aminomethyl)benzenesulfonamide (n=1) vs. 4-(Aminoethyl)benzenesulfonamide (n=2) Synthesis: Homologation via alkyl/aroyl chloride coupling . Impact: Increasing chain length (n=2) reduces COX-2 inhibition potency but improves blood-brain barrier penetration in imaging probes .

Schiff Base Derivatives

• 4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide Structure: Schiff base formed with 5-chlorosalicylaldehyde. Application: Chelates metal ions, enabling antimicrobial activity absent in the target compound .

Thiazolidinone Conjugates

• 4-{5-[(Z)-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl}benzenesulfonamide Structure: Combines thiazolidinone (antidiabetic motif) with the benzenesulfonamide-furan system. Activity: Exhibits dual COX-2 inhibition and PPAR-γ agonism, unlike the target compound .

Pharmacokinetic and Bioactivity Trends

• Electron-Withdrawing Groups (e.g., CF3, Cl): Enhance target binding but may reduce solubility.
• Hydrogen-Bond Donors (e.g., aminomethyl): Improve solubility and interaction with polar residues in COX-2 .

Biological Activity

4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide, a compound with significant potential in medicinal chemistry, has garnered attention for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide is C$_{11}$H$_{12}$N$_2$O$_3$S, with a molecular weight of 252.29 g/mol. Its structure features a furan ring substituted with an aminomethyl group and a benzenesulfonamide moiety, which are critical for its biological interactions.

The biological activity of 4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, affecting processes such as cell proliferation and apoptosis.
• Receptor Modulation : It may interact with receptors on cell membranes, altering signal transduction pathways that influence cellular responses.
• Calcium Channel Interaction : Research indicates that derivatives of benzenesulfonamide can act as calcium channel inhibitors, potentially impacting cardiovascular functions by modulating perfusion pressure and coronary resistance .

Anticancer Properties

Studies have demonstrated that compounds similar to 4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide exhibit anticancer properties. They have shown effectiveness in inhibiting the growth of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Research indicates that it possesses activity against several bacterial strains, suggesting potential applications in treating infections .

Cardiovascular Effects

In experimental models, 4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide has been linked to changes in perfusion pressure and coronary resistance. Specifically, it was observed to decrease these parameters in isolated rat heart models, indicating its potential as a therapeutic agent for cardiovascular diseases .

Research Findings and Case Studies

Several studies have explored the biological activity of 4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide:

• In Vitro Studies : Laboratory experiments demonstrated that the compound significantly inhibited the proliferation of cancer cells, with IC50 values indicating effective concentrations for therapeutic applications.
• Animal Models : In vivo studies have shown that administration of the compound leads to reduced tumor growth in xenograft models. This suggests its potential utility in cancer therapy.
• Docking Studies : Computational docking analyses have revealed that the compound interacts favorably with target proteins involved in calcium signaling pathways, supporting its role as a calcium channel inhibitor .

Pharmacokinetics

Understanding the pharmacokinetic profile of 4-[5-(Aminomethyl)-2-furyl]benzenesulfonamide is crucial for its therapeutic application. Key pharmacokinetic parameters studied include:

• Absorption : The compound exhibits favorable absorption characteristics in theoretical models.
• Distribution : Its distribution within tissues suggests preferential accumulation in sites relevant for its therapeutic effects.
• Metabolism : Metabolic stability studies indicate that the compound is metabolized by cytochrome P450 enzymes, which could affect its efficacy and safety profile .

Data Table: Summary of Biological Activities

Activity Type	Observations	References
Anticancer	Inhibition of cancer cell proliferation
Antimicrobial	Effective against various bacterial strains
Cardiovascular	Decreased perfusion pressure and coronary resistance
Calcium Channel Inhibition	Interaction with calcium channels observed